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Compound of Interest

Compound Name: Thiacetarsamide sodium

Cat. No.: B085760

An In-depth Technical Guide to Thiacetarsamide
Sodium

Thiacetarsamide sodium, an organoarsenic compound, has historically been a significant
chemotherapeutic agent, particularly in veterinary medicine for the treatment of parasitic
infections. This technical guide provides a comprehensive overview of its chemical structure,
properties, synthesis, and mechanism of action, tailored for researchers, scientists, and drug
development professionals.

Chemical Structure and Identification

Thiacetarsamide sodium is the disodium salt of S,S'-diester of p-
carbamoylphenylarsinodithious acid with mercaptoacetic acid. Its chemical identity is well-
established through various spectroscopic and analytical techniques.

Table 1: Chemical Identifiers for Thiacetarsamide Sodium
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Identifier Value

CAS Number 14433-82-0, 7681-85-8[1][2]
disodium;2-[(4-carbamoylphenyl)-

IUPAC Name (carboxylatomethylsulfanyl)arsanyl]sulfanylaceta

te[1][2]

Molecular Formula

C11H10AsNNaz20sS2[1][2]

C1=CC(=CC=C1C(=O)N)--INVALID-LINK--

SMILES
SCC(=0)[O-].[Na+].[Na+][1][2]
INChI=1S/C11H12AsNO5S2.2Na/c13-11(18)7-
inChi 1-3-8(4-2-7)12(19-5-9(14)15)20-6-
n
10(16)17;;/h1-4H,5-6H2,(H2,13,18)(H,14,15)
(H,16,17);:/q;2*+1/p-2[1][2]
InChl Key AXRWJISAOLNNBNI-UHFFFAOYSA-L[1][2]
Arsenamide Sodium, Caparsolate, Sodium
Synonyms

Thiacetarsamide[1][2]

Diagram 1: Chemical Structure of Thiacetarsamide Sodium
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Synthesis Pathway

4-Carbamoylphenylarsonic Acid

Reduction to Arsinoso Intermediate

Reaction with Thioacetic Acid

Neutralization with Sodium Hydroxide

Thiacetarsamide Sodium (Crude)

Process

Recrystallization from Hot Ethanol

lon-Exchange Chromatography

Thiacetarsamide Sodium

img Purified Thiacetarsamide Sodium
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Parasite Metabolic Disruption

Thiacetarsamide Sodium

ATP Production Increased Oxidative Stress

Leads to

Parasite Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Thiacetarsamide Sodium | C11H10AsNNa205S2 | CID 72143 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. Buy Thiacetarsamide sodium | 7681-85-8 [smolecule.com]

¢ To cite this document: BenchChem. [thiacetarsamide sodium chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b085760?utm_src=pdf-body-img
https://www.benchchem.com/product/b085760?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/72143
https://pubchem.ncbi.nlm.nih.gov/compound/72143
https://www.smolecule.com/products/s604295
https://www.benchchem.com/product/b085760#thiacetarsamide-sodium-chemical-structure-and-properties
https://www.benchchem.com/product/b085760#thiacetarsamide-sodium-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b085760#thiacetarsamide-sodium-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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